molecular formula C6H9FO3 B8468128 4-Fluoro-3,3-dimethyl-2-oxobutanoic acid

4-Fluoro-3,3-dimethyl-2-oxobutanoic acid

Cat. No. B8468128
M. Wt: 148.13 g/mol
InChI Key: FJXDNPLETRLYOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluoro-3,3-dimethyl-2-oxobutanoic acid is a useful research compound. Its molecular formula is C6H9FO3 and its molecular weight is 148.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Fluoro-3,3-dimethyl-2-oxobutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Fluoro-3,3-dimethyl-2-oxobutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Fluoro-3,3-dimethyl-2-oxobutanoic acid

Molecular Formula

C6H9FO3

Molecular Weight

148.13 g/mol

IUPAC Name

4-fluoro-3,3-dimethyl-2-oxobutanoic acid

InChI

InChI=1S/C6H9FO3/c1-6(2,3-7)4(8)5(9)10/h3H2,1-2H3,(H,9,10)

InChI Key

FJXDNPLETRLYOC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CF)C(=O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a vigorous stirring mixture of 4-fluoro-3,3-dimethylbutan-2-one (4.1 g, 34.7 mmol) in water (50 mL) and NaOH (7 mL, 70.0 mmol) cooled in an ice-acetone bath was added portionwise potassium permanganate (9.87 g, 62.5 mmol). The inner temperature was controlled between −3 to 2° C. during the addition process. Upon the completion of the addition, the reaction mixture was stirred in the ice-acetone bath for 6 hrs and then allowed to warm up. EtOH (5 mL) was added and the reaction mixture was stirred for another 15 min. The reaction mixture was filtered and the solid was washed with water (˜80 mL). The filtration was acidified with 6 N HCl, and extracted with EtOAc. The combined extracts were washed with 1N HCl, sat. NaCl, dried (Na2SO4), filtered and concentrated to yield 4-fluoro-3,3-dimethyl-2-oxobutanoic acid (2.3 g).
Quantity
4.1 g
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
9.87 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
reactant
Reaction Step Four

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